Cas no 7499-99-2 ( )

  structure
  structure
Product Name: 
CAS No:7499-99-2
MF:C10H12O5
MW:212.199283599854
CID:980911
PubChem ID:343665
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dihydroxy-3,6-dimethoxy)phenylethanone; 1-(2,4-dihydroxy-3,6-dimethoxy-phenyl)-ethanone; NSC400079; KB-212616; AC1L7YUE; 2,4-Dihydroxy-3,6-dimethoxy-acetophenon; 2,4-dihydroxy-3,6-dimethoxyacetophenone; 1-(2,4-Dihydroxy-3,6-dimethoxy-phenyl)-aethanon; 4,6-dihydroxy-2,5-dimethoxyacetophenone;
    • 7499-99-2
    • 1-(2,4-dihydroxy-3,6-dimethoxyphenyl)ethanone
    • NSC-400079
    • DTXSID70321956
    • NSC400079
    • MFCD24713466
    • 2 inverted exclamation mark ,4 inverted exclamation mark -Dihydroxy-3 inverted exclamation mark ,6 inverted exclamation mark -dimethoxyacetophenone
    • SY386538
    •  
    • Inchi: 1S/C10H12O5/c1-5(11)8-7(14-2)4-6(12)10(15-3)9(8)13/h4,12-13H,1-3H3
    • InChI Key: MEQLOJXZIIKHOB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=C(C=1C(C)=O)O)OC)O

Computed Properties

  • Exact Mass: 212.06846
  • Monoisotopic Mass: 212.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 75.99
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